Cas no 1803892-08-1 (2-Cyano-3-(2-oxopropyl)mandelic acid)

• Product Name: 2-Cyano-3-(2-oxopropyl)mandelic acid
• CAS No: 1803892-08-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4941470
• Update Time: 2025-10-29

2-Cyano-3-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H11NO4/c1-7(14)5-8-3-2-4-9(10(8)6-13)11(15)12(16)17/h2-4,11,15H,5H2,1H3,(H,16,17)
• InChI Key： JMQJOARKVCJVGN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=CC(CC(C)=O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 357
• XLogP3: 0.2
• Topological Polar Surface Area: 98.4

Additional information on 2-Cyano-3-(2-oxopropyl)mandelic acid

Professional Introduction to 2-Cyano-3-(2-oxopropyl)mandelic Acid (CAS No. 1803892-08-1)

2-Cyano-3-(2-oxopropyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1803892-08-1, this compound represents a unique structural motif that combines functionalities relevant to both medicinal chemistry and materials science. Its molecular structure, characterized by a cyano group and an ester-like moiety, positions it as a versatile intermediate in the synthesis of more complex molecules.

The compound's significance lies in its potential applications across multiple domains, particularly in the development of novel therapeutic agents. The cyano group, a well-known pharmacophore, contributes to the compound's reactivity and interaction with biological targets, making it a valuable building block for drug discovery. Additionally, the presence of a β-keto ester derivative structure suggests utility in various synthetic pathways, including condensation reactions and Michael additions, which are pivotal in constructing more intricate molecular frameworks.

In recent years, there has been a surge in research focused on developing advanced synthetic methodologies for complex molecules. The utility of 2-cyano-3-(2-oxopropyl)mandelic acid as a precursor has been highlighted in several cutting-edge studies. For instance, researchers have explored its role in constructing heterocyclic scaffolds, which are prevalent in many bioactive compounds. The ease with which this compound can be modified further underscores its importance as a synthetic intermediate.

The pharmaceutical industry has been particularly interested in leveraging such intermediates to develop new drugs with improved efficacy and reduced side effects. The structural features of 1803892-08-1 make it an attractive candidate for further derivatization, potentially leading to compounds with enhanced pharmacological properties. Studies have demonstrated its incorporation into libraries of molecules designed for target-based screening, where its unique chemical profile could provide novel insights into drug-target interactions.

Beyond pharmaceutical applications, this compound has shown promise in materials science. The cyano and ester functionalities can be exploited to create polymers or functional materials with specific properties. For example, researchers have investigated its use in the synthesis of biodegradable polymers or coatings that exhibit tailored mechanical and thermal characteristics. This dual functionality makes it a fascinating subject for interdisciplinary research.

The synthesis of 2-cyano-3-(2-oxopropyl)mandelic acid itself is an area of active investigation. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this intermediate. These improvements not only reduce the environmental impact of production but also open up new avenues for large-scale synthesis. Such developments are crucial for ensuring the availability of key intermediates like this one for broader scientific use.

In conclusion, the compound identified by the CAS number 1803892-08-1 represents a cornerstone in modern chemical synthesis and drug development. Its unique structural attributes and versatile reactivity make it indispensable for researchers across various fields. As our understanding of molecular interactions continues to evolve, compounds like 2-cyano-3-(2-oxopropyl)mandelic acid will undoubtedly play an increasingly pivotal role in shaping the future of pharmaceuticals and advanced materials.